Cas no 105988-28-1 (2-Pyridinesulfenothioicacid)

2-Pyridinesulfenothioicacid structure
2-Pyridinesulfenothioicacid structure
Product Name:2-Pyridinesulfenothioicacid
CAS No:105988-28-1
MF:C5H5NS2
MW:143.22989821434
CID:126948
PubChem ID:17933800
Update Time:2025-04-18

2-Pyridinesulfenothioicacid Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinesulfenothioicacid
    • 2-Pyridinesulfenothioicacid(9CI)
    • 137964-36-4
    • SCHEMBL35924
    • DTXSID80591648
    • 2-(disulfanyl)pyridine
    • 105988-28-1
    • Pyridine-2-dithioperoxol
    • Inchi: 1S/C5H5NS2/c7-8-5-3-1-2-4-6-5/h1-4,7H
    • InChI Key: ROJBIOJYHVAOFT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)S

Computed Properties

  • Exact Mass: 142.98645
  • Monoisotopic Mass: 142.98634151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 67.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 12.89
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